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Compound of Interest

Compound Name: Z,Z-Dienestrol-d6

Cat. No. B584716

An In-depth Technical Guide to the Safe Handling of Z,Z-Dienestrol-d6

Disclaimer: A specific Safety Data Sheet (SDS) for Z,Z-Dienestrol-d6 is not readily available.
This guide is based on the safety information for the parent compound, Dienestrol (CAS 84-17-
3), and should be used as a reference for laboratory safety and handling. It is imperative to
handle Z,Z-Dienestrol-d6 with the utmost caution, assuming it carries similar or identical risks
to Dienestrol. This compound is intended for research use only and is not for human or
therapeutic use.[1]

Introduction

Z,Z-Dienestrol-d6 is a deuterium-labeled form of Z,Z-Dienestrol, a metabolite of
Diethylstilbestrol.[2] As a labeled compound, it serves as a valuable tool in various research
applications, including mass spectrometry-based studies as an internal standard.[3] Given its
classification as a synthetic non-steroidal estrogen and its structural relationship to known
carcinogens, stringent safety protocols are essential when handling this compound.

Hazard Identification and Classification

Based on the data for Dienestrol, Z,Z-Dienestrol-d6 should be considered a hazardous
substance.

GHS Classification (Dienestrol as surrogate):
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Hazard Class Hazard Category Hazard Statement
Carcinogenicity 1A/ 1B H350: May cause cancer

] o H361d: Suspected of
Reproductive Toxicity 2

damaging the unborn child

(Data sourced from Dienestrol Safety Data Sheets)[1][4]
Potential Health Effects:

o Eye Contact: May cause eye irritation.

o Skin Contact: May cause skin irritation.

e Inhalation: May cause respiratory tract irritation.

e Ingestion: May cause gastrointestinal tract irritation.

o Chronic Exposure: May cause cancer and reproductive harm. The substance is suspected to

be a human carcinogen and may have toxic effects on the reproductive system.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Z,Z-Dienestrol-

d6 and its parent compound, Dienestrol.

Property Z,Z-Dienestrol-d6 Dienestrol
CAS Number 91297-99-3 84-17-3
Molecular Formula C18H12D602 C18H1802
Molecular Weight 272.37 g/mol 266.33 g/mol
Appearance Solid (Neat) White solid
Easily soluble in methanol,
Solubility Not specified diethyl ether, acetone.

Insoluble in water.
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Exposure Controls and Personal Protection

Given the hazardous nature of this compound, strict adherence to exposure control measures
IS mandatory.

Engineering Controls:

o Work with this compound should be conducted in a designated area, preferably within a
certified chemical fume hood or a glove box to minimize inhalation exposure.

o Local exhaust ventilation should be used to control the dispersion of dust.

Personal Protective Equipment (PPE):

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.
o Eye Protection: Safety glasses with side shields or chemical goggles are required.

o Skin and Body Protection: A lab coat should be worn. For operations with a higher risk of
exposure, additional protective clothing may be necessary.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a properly fitted respirator (e.g., N95 or higher) is recommended.

Personal Protective Equipment (PPE) for Z,Z-Dienestrol-d6 Handling
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Caption: Recommended Personal Protective Equipment for handling Z,Z-Dienestrol-d6.
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Handling and Storage

Handling: Avoid generating dust. Use in a well-ventilated area, preferably a fume hood. Do
not breathe dust. Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after
handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
locked up. Recommended storage temperature is -20°C.

Accidental Release Measures and First Aid

Spill Procedures: In the event of a spill, follow these general steps:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or scoop up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.
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Caption: Workflow for responding to a spill of Z,Z-Dienestrol-d6.

First Aid Measures:

e Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.

» Skin: Wash with soap and water. Seek medical attention if irritation develops.
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« Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Toxicological Information

Detailed toxicological studies on Z,Z-Dienestrol-d6 are not available. The information below is
for the parent compound, Dienestrol.

Toxicity Data Value
LD50 (Oral) Not available
LC50 (Inhalation) Not available

) . May cause cancer. Suspected human
Carcinogenicity

carcinogen.
Mutagenicity Mutagenic for mammalian somatic cells.
Teratogenicity Not available.

Devel al Toxicit Classified as a suspected reproductive system
evelopmental Toxicity _
toxin for both males and females.

Disposal Considerations

Dispose of Z,Z-Dienestrol-d6 and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the material to enter drains
or waterways.

Experimental Protocols

Specific experimental protocols for the safety assessment of Z,Z-Dienestrol-d6 have not been
published. The following are general guidelines for handling potent research compounds:

o Stock Solution Preparation: All manipulations, including weighing and dissolving the
compound, should be performed in a fume hood. To minimize dust inhalation, consider
dissolving the entire contents of the vial at once.
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e Animal Studies: If used in animal studies, be aware of potential reproductive and
carcinogenic effects. Handle animal bedding and waste as potentially contaminated.

o Decontamination: All surfaces and equipment that come into contact with Z,Z-Dienestrol-d6
should be decontaminated. The effectiveness of common decontamination solutions should
be verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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